Cas no 2138529-73-2 (2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid)

2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid structure
2138529-73-2 structure
Product Name:2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid
CAS No:2138529-73-2
MF:C14H16N2O3S
MW:292.353442192078
CID:6049704
PubChem ID:165492455
Update Time:2025-07-18

2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2138529-73-2
    • 2-{[2-(ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid
    • EN300-1153409
    • 2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid
    • Inchi: 1S/C14H16N2O3S/c1-3-19-7-11-15-10-6-4-5-9(2)13(10)14(16-11)20-8-12(17)18/h4-6H,3,7-8H2,1-2H3,(H,17,18)
    • InChI Key: GRILLSVBXJYNPG-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=C2C(C)=CC=CC2=NC(COCC)=N1

Computed Properties

  • Exact Mass: 292.08816355g/mol
  • Monoisotopic Mass: 292.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 97.6Ų

2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1153409-1.0g
2-{[2-(ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid
2138529-73-2
1g
$0.0 2023-06-09

Additional information on 2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid

Introduction to 2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic Acid (CAS No. 2138529-73-2)

2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid, identified by its CAS number 2138529-73-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the quinazoline derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a sulfanyl group and an acetic acid moiety, contribute to its distinctive chemical properties and biological interactions.

The< strong>Ethoxymethyl substituent in the quinazoline ring enhances the lipophilicity of the molecule, making it more soluble in both aqueous and organic solvents. This property is crucial for drug delivery systems, as it allows for better absorption and distribution within the body. Additionally, the< strong>5-methyl group introduces steric hindrance, which can influence the binding affinity and selectivity of the compound towards biological targets.

The sulfanyl group (-S-) in the molecule plays a pivotal role in its reactivity and interaction with biological systems. Sulfanyl groups are known to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These properties make< strong>2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid a versatile scaffold for designing novel pharmacological agents.

In recent years, quinazoline derivatives have garnered considerable attention due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The< strong>quinazolin-4-yl core structure is particularly recognized for its role in inhibiting kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, making kinases attractive targets for therapeutic intervention.

The acetic acid moiety at one end of the molecule contributes to its solubility and potential for further functionalization. Acetic acid derivatives are commonly used in drug design due to their ability to form hydrogen bonds with biological targets, enhancing binding affinity. This feature makes< strong>2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid a promising candidate for developing new drugs that require precise targeting and high affinity for their intended receptors.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells. The< strong>Ethoxymethyl and< strong>5-methyl substituents in this compound may influence its binding affinity to tyrosine kinases by modulating the conformational flexibility of the quinazoline ring. This flexibility is crucial for effective binding and inhibition of kinase activity.

The sulfanyl group also plays a significant role in modulating the biological activity of this compound. Sulfanyl groups can participate in redox reactions, making them potential candidates for developing antioxidants or prooxidants depending on their environment. This dual functionality makes< strong>2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid a versatile tool for studying redox-based signaling pathways in cells.

In addition to its potential as a kinase inhibitor, this compound may also exhibit other biological activities due to its structural features. For instance, the acetic acid moiety could contribute to anti-inflammatory effects by interacting with fatty acid receptors or by modulating lipid metabolism. Further research is needed to fully elucidate these potential applications.

The synthesis of< strong>2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the quinazoline core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the< strong>Ethoxymethyl,< strong>5-methyl, and sulfanyl groups at strategic positions on the quinazoline ring.

The introduction of the sulfanyl group often involves nucleophilic substitution reactions where a halogen atom on the quinazoline ring is replaced by a thiol group (-SH). This reaction can be carried out under various conditions, including room temperature or elevated temperatures depending on the substrate's reactivity. The choice of solvent and catalyst is also critical for ensuring high yields and minimizing side reactions.

The acetic acid moiety is typically introduced at the end of the synthesis through hydrolysis or oxidation reactions. Hydrolysis involves breaking an ester or amide bond to form an carboxylic acid group, while oxidation involves converting a methyl group into an carboxylic acid group using oxidizing agents such as potassium permanganate or chromium trioxide.

The final product is then purified through techniques such as recrystallization or column chromatography to ensure high purity levels suitable for further biological testing. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the compound.

In conclusion,< strong>2-{[2-(Ethoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138529-73-2) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique combination of substituents makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases, particularly those involving kinases and redox signaling pathways.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd